Cas no 137337-73-6 (bicyclo4.2.0octa-1,3,5-trien-7-ylmethyl methanesulfonate)
bicyclo4.2.0octa-1,3,5-trien-7-ylmethyl methanesulfonate Chemical and Physical Properties
Names and Identifiers
-
- bicyclo[4.2.0]octa-1,3,5-trien-7-ylmethyl methanesulfonate
- NE23667
- Z2731810803
- bicyclo[4.2.0]octa-1(6),2,4-trien-7-ylmethyl methanesulfonate
- {bicyclo[4.2.0]octa-1(6),2,4-trien-7-yl}methyl methanesulfonate
- bicyclo4.2.0octa-1,3,5-trien-7-ylmethyl methanesulfonate
-
- MDL: MFCD20502059
- Inchi: 1S/C10H12O3S/c1-14(11,12)13-7-9-6-8-4-2-3-5-10(8)9/h2-5,9H,6-7H2,1H3
- InChI Key: WTSWKCRVIXHSSH-UHFFFAOYSA-N
- SMILES: S(C)(=O)(=O)OCC1C2C=CC=CC=2C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 291
- Topological Polar Surface Area: 51.8
bicyclo4.2.0octa-1,3,5-trien-7-ylmethyl methanesulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B143710-10mg |
bicyclo[4.2.0]octa-1,3,5-trien-7-ylmethyl methanesulfonate |
137337-73-6 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B143710-50mg |
bicyclo[4.2.0]octa-1,3,5-trien-7-ylmethyl methanesulfonate |
137337-73-6 | 50mg |
$ 210.00 | 2022-06-07 | ||
| TRC | B143710-100mg |
bicyclo[4.2.0]octa-1,3,5-trien-7-ylmethyl methanesulfonate |
137337-73-6 | 100mg |
$ 295.00 | 2022-06-07 | ||
| Enamine | EN300-93308-0.05g |
{bicyclo[4.2.0]octa-1,3,5-trien-7-yl}methyl methanesulfonate |
137337-73-6 | 95% | 0.05g |
$202.0 | 2024-05-21 | |
| Enamine | EN300-93308-0.1g |
{bicyclo[4.2.0]octa-1,3,5-trien-7-yl}methyl methanesulfonate |
137337-73-6 | 95% | 0.1g |
$301.0 | 2024-05-21 | |
| Enamine | EN300-93308-0.25g |
{bicyclo[4.2.0]octa-1,3,5-trien-7-yl}methyl methanesulfonate |
137337-73-6 | 95% | 0.25g |
$431.0 | 2024-05-21 | |
| Enamine | EN300-93308-0.5g |
{bicyclo[4.2.0]octa-1,3,5-trien-7-yl}methyl methanesulfonate |
137337-73-6 | 95% | 0.5g |
$679.0 | 2024-05-21 | |
| Enamine | EN300-93308-1.0g |
{bicyclo[4.2.0]octa-1,3,5-trien-7-yl}methyl methanesulfonate |
137337-73-6 | 95% | 1.0g |
$871.0 | 2024-05-21 | |
| Enamine | EN300-93308-2.5g |
{bicyclo[4.2.0]octa-1,3,5-trien-7-yl}methyl methanesulfonate |
137337-73-6 | 95% | 2.5g |
$1707.0 | 2024-05-21 | |
| Enamine | EN300-93308-5.0g |
{bicyclo[4.2.0]octa-1,3,5-trien-7-yl}methyl methanesulfonate |
137337-73-6 | 95% | 5.0g |
$2525.0 | 2024-05-21 |
bicyclo4.2.0octa-1,3,5-trien-7-ylmethyl methanesulfonate Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on bicyclo4.2.0octa-1,3,5-trien-7-ylmethyl methanesulfonate
Exploring the Properties and Applications of bicyclo[4.2.0]octa-1,3,5-trien-7-ylmethyl methanesulfonate (CAS No. 137337-73-6)
The chemical compound bicyclo[4.2.0]octa-1,3,5-trien-7-ylmethyl methanesulfonate (CAS No. 137337-73-6) is a specialized organic molecule with a unique bicyclic structure. This compound has garnered attention in various research fields due to its potential applications in pharmaceuticals, material science, and synthetic chemistry. Its molecular formula and structural features make it a valuable intermediate in the synthesis of complex organic molecules.
One of the key features of bicyclo[4.2.0]octa-1,3,5-trien-7-ylmethyl methanesulfonate is its bicyclic framework, which combines a cyclohexene ring with a cyclobutane ring. This structural motif is often explored in drug discovery, as it can impart unique steric and electronic properties to the molecule. Researchers are particularly interested in how this compound can be used to develop new therapeutic agents, especially in the context of targeting specific biological pathways.
In recent years, the demand for novel organic intermediates like bicyclo[4.2.0]octa-1,3,5-trien-7-ylmethyl methanesulfonate has increased, driven by advancements in medicinal chemistry and materials science. The compound's reactivity, particularly its methanesulfonate group, makes it a versatile building block for further chemical modifications. This has led to its use in the development of high-performance polymers, agrochemicals, and other specialty chemicals.
From an industrial perspective, the synthesis and scalability of bicyclo[4.2.0]octa-1,3,5-trien-7-ylmethyl methanesulfonate are critical considerations. Efficient production methods are being explored to meet the growing demand in research and commercial applications. Innovations in catalytic processes and green chemistry principles are being applied to optimize its synthesis, reducing environmental impact while maintaining high yields.
The compound's potential in pharmaceutical research is another area of significant interest. With the rise of personalized medicine and targeted therapies, molecules like bicyclo[4.2.0]octa-1,3,5-trien-7-ylmethyl methanesulfonate are being investigated for their ability to interact with specific enzymes or receptors. This could lead to breakthroughs in treating diseases with high unmet medical needs, such as certain cancers or neurological disorders.
In addition to its pharmaceutical applications, bicyclo[4.2.0]octa-1,3,5-trien-7-ylmethyl methanesulfonate is also being studied for its role in advanced material development. Its rigid bicyclic structure can enhance the thermal stability and mechanical properties of polymers, making it a candidate for high-performance coatings, adhesives, and composite materials. Researchers are exploring how this compound can contribute to the next generation of smart materials.
For those working in synthetic chemistry, understanding the reactivity and functionalization of bicyclo[4.2.0]octa-1,3,5-trien-7-ylmethyl methanesulfonate is essential. The methanesulfonate group serves as a leaving group in nucleophilic substitution reactions, enabling the introduction of various substituents. This flexibility allows chemists to tailor the molecule for specific applications, from catalysis to molecular recognition.
As the scientific community continues to explore the potential of bicyclo[4.2.0]octa-1,3,5-trien-7-ylmethyl methanesulfonate, collaborations between academia and industry are becoming increasingly important. Sharing knowledge and resources can accelerate the development of new applications and improve the efficiency of synthetic routes. This collaborative approach is key to unlocking the full potential of this intriguing compound.
In summary, bicyclo[4.2.0]octa-1,3,5-trien-7-ylmethyl methanesulfonate (CAS No. 137337-73-6) represents a fascinating area of research with broad implications across multiple disciplines. Its unique structure and reactivity profile make it a valuable tool for scientists and engineers working on cutting-edge technologies. As research progresses, we can expect to see even more innovative uses for this compound in the years to come.
137337-73-6 (bicyclo4.2.0octa-1,3,5-trien-7-ylmethyl methanesulfonate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)